Cas no 54127-94-5 (Pyrimidine, 2,4-dichloro-5-(2-methoxyethyl)-)
54127-94-5 structure
Product Name:Pyrimidine, 2,4-dichloro-5-(2-methoxyethyl)-
CAS No:54127-94-5
MF:C7H8Cl2N2O
MW:207.05721950531
CID:355386
PubChem ID:71364850
Update Time:2025-04-19
Pyrimidine, 2,4-dichloro-5-(2-methoxyethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, 2,4-dichloro-5-(2-methoxyethyl)-
- 2,4-dichloro-5-(2-methoxyethyl)pyrimidine
- 54127-94-5
- DTXSID60788296
-
- Inchi: 1S/C7H8Cl2N2O/c1-12-3-2-5-4-10-7(9)11-6(5)8/h4H,2-3H2,1H3
- InChI Key: MLOBVROGQFGAPR-UHFFFAOYSA-N
- SMILES: ClC1C(=CN=C(N=1)Cl)CCOC
Computed Properties
- Exact Mass: 206.00154
- Monoisotopic Mass: 206.0013683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 35Ų
Experimental Properties
- PSA: 35.01
Pyrimidine, 2,4-dichloro-5-(2-methoxyethyl)- Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
54127-94-5 (Pyrimidine, 2,4-dichloro-5-(2-methoxyethyl)-) Related Products
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